2-cyano-N-(3,5-dichlorophenyl)acetamide

• IUPAC Name: 2-cyano-N-(3,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C9H6Cl2N2O/c10-6-3-7(11)5-8(4-6)13-9(14)1-2-12/h3-5H,1H2,(H,13,14)
• InChI Key: JFQBJFTZFREUNU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)NC(=O)CC#N
• Molecular Formula: C9H6Cl2N2O
• DSSTOX Substance ID: DTXSID30353253
• Molecular Weight: 229.06 g/mol
• CAS RN: 63035-00-7

Description

Synthesis Analysis

The synthesis of 2-cyano-N-(3,5-dichlorophenyl)acetamide and related compounds involves complex chemical reactions. Studies have demonstrated various synthesis methods, including the Gewald reaction which is used for preparing 3-acetyl-2-aminothiophenes from cyanoacetone, indicating a method for generating related compounds (Eller & Holzer, 2006).

Molecular Structure Analysis

Molecular structure analysis using techniques like X-ray crystallography and spectroscopic methods has revealed detailed insights into the compound's geometry. The structure of this compound is closely related to that of N-(3,5-dichlorophenyl)acetamide, showing a planar molecular skeleton stabilized by N—H⋯O and N—H⋯Cl intermolecular hydrogen bonds (Gowda, Foro, & Fuess, 2008).

Chemical Reactions and Properties

Research on this compound and similar compounds has explored their reactivity and interaction with other chemicals. For instance, the reaction of certain cyanoacetamide derivatives under specific conditions has been studied to understand their cyclization properties and potential for forming new compounds (Nguyen et al., 2016).

Physical Properties Analysis

Investigations into the physical properties of this compound reveal important characteristics like conformation and hydrogen bonding patterns. These properties significantly influence the compound's behavior and stability in various environments (Gowda et al., 2007).

Chemical Properties Analysis

The chemical properties of this compound, such as its reactivity towards electrophilic and nucleophilic attacks, have been studied using quantum chemical calculations. These studies provide insights into the electronic structure, charge distribution, and potential applications of the compound (Choudhary et al., 2014).

Scientific Research Applications

Quantum Chemical and Structural Analysis

• Conformation and Spectroscopic Properties: Quantum chemical calculations have been used to study the molecular structure, vibrational frequencies, and thermodynamic properties of compounds related to 2-cyano-N-(3,5-dichlorophenyl)acetamide, such as 2,2-dichloro-N-(2,3-dichlorophenyl) acetamide. These studies involve density functional theory and provide detailed vibrational assignments based on potential energy distribution, aiding in understanding the molecular electrostatic potential and reactivity towards electrophilic and nucleophilic attack (Choudhary et al., 2014).
• Crystal Structure Characterization: The crystal structure of 2-chloro-N-(3,5-dichlorophenyl)acetamide has been closely examined, revealing a planar molecular skeleton and intermolecular hydrogen bonds stabilizing the molecules in the crystal structure (Gowda et al., 2008).

Synthesis and Biological Activity

• Synthesis of Derivatives: Research includes the synthesis of novel thiazolidinone and acetidinone derivatives incorporating elements of this compound structure. These compounds have shown antimicrobial activity against various microorganisms, highlighting their potential in developing new antimicrobial agents (Mistry et al., 2009).
• Insecticidal Activity: Some derivatives of this compound have been synthesized and tested for insecticidal activity. For example, certain pyridine compounds have shown higher insecticidal activity compared to standard insecticides, indicating potential applications in pest control (Abdel-Raheem et al., 2021).

Spectroscopic and Theoretical Studies

• NMR Spectral Studies: NMR spectral studies on N-(j, k-Dichlorophenyl)- and N-(j, k-Dimethylphenyl)-acetamides, closely related to this compound, have been conducted to understand the influence of Cl and methyl substitution in the molecule (Gowda & Gowda, 2007).

Potential Applications in Dye-Sensitized Solar Cells

• Photochemical and Thermochemical Modeling: Certain bioactive benzothiazolinone acetamide analogs have been synthesized and their photochemical and thermochemical properties modeled. These compounds have shown potential for use as photosensitizers in dye-sensitized solar cells, indicating an application in renewable energy technologies (Mary et al., 2020).

Synthesis of Heterocyclic Systems

• Intermediate in Heterocyclic Synthesis: this compound serves as an important intermediate in synthesizing a variety of novel heterocyclic systems, demonstrating its role in expanding the range of synthetic chemistry (Gouda et al., 2015).

Safety and Hazards

The safety information for “2-cyano-N-(3,5-dichlorophenyl)acetamide” includes several hazard statements: H302, H312, H315, H319, H332, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.